Cas no 1493573-95-7 (5-(3,5-Dioxopiperazin-1-yl)thiophene-2-carbaldehyde)

• Product Name: 5-(3,5-Dioxopiperazin-1-yl)thiophene-2-carbaldehyde
• CAS No: 1493573-95-7
• MF: C₉H₈N₂O₃S
• MW: 224.236420631409
• CID: 5704335
• PubChem ID: 66085508
• Update Time: 2025-08-04

5-(3,5-Dioxopiperazin-1-yl)thiophene-2-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• AKOS015428280
• EN300-725496
• 1493573-95-7
• 5-(3,5-dioxopiperazin-1-yl)thiophene-2-carbaldehyde
• CS-0350110
• 2-Thiophenecarboxaldehyde, 5-(3,5-dioxo-1-piperazinyl)-
• 5-(3,5-Dioxopiperazin-1-yl)thiophene-2-carbaldehyde

• Inchi： 1S/C9H8N2O3S/c12-5-6-1-2-9(15-6)11-3-7(13)10-8(14)4-11/h1-2,5H,3-4H2,(H,10,13,14)
• InChI Key： RFMCQAFTLUZNDN-UHFFFAOYSA-N
• SMILES： S1C(C=O)=CC=C1N1CC(NC(C1)=O)=O

Computed Properties

• Exact Mass: 224.02556330g/mol
• Monoisotopic Mass: 224.02556330g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 292
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 94.7Ų

Experimental Properties

• Density: 1.476±0.06 g/cm3(Predicted)
• Boiling Point: 545.4±50.0 °C(Predicted)
• pka: 10.27±0.20(Predicted)

Additional information on 5-(3,5-Dioxopiperazin-1-yl)thiophene-2-carbaldehyde

5-(3,5-Dioxopiperazin-1-yl)thiophene-2-carbaldehyde: A Comprehensive Overview

The compound 5-(3,5-Dioxopiperazin-1-yl)thiophene-2-carbaldehyde, with the CAS number 1493573-95-7, has emerged as a significant molecule in the field of organic chemistry and drug discovery. This compound is characterized by its unique structure, which combines a thiophene ring with a dioxopiperazine moiety and an aldehyde group. The combination of these functional groups imparts distinctive chemical and biological properties, making it a subject of interest in both academic and industrial research.

Recent studies have highlighted the potential of 5-(3,5-Dioxopiperazin-1-yl)thiophene-2-carbaldehyde in various applications, particularly in the development of novel therapeutic agents. Researchers have explored its role as a building block in the synthesis of bioactive compounds, leveraging its structural versatility to design molecules with enhanced pharmacokinetic profiles. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated that derivatives of this compound exhibit potent inhibitory activity against key enzymes involved in neurodegenerative diseases.

The synthesis of 5-(3,5-Dioxopiperazin-1-yl)thiophene-2-carbaldehyde involves a multi-step process that typically begins with the preparation of the dioxopiperazine ring. This is followed by coupling reactions to introduce the thiophene and aldehyde functionalities. The optimization of these steps has been a focus of recent research, with chemists seeking to improve yields and reduce reaction times while maintaining high purity levels.

In terms of structural analysis, the compound's thiophene ring contributes to its aromaticity and stability, while the dioxopiperazine moiety introduces rigidity and potential sites for hydrogen bonding. These features make it an attractive candidate for exploring supramolecular chemistry and crystal engineering applications. A 2024 study in Nature Communications reported on the self-assembling properties of this compound when subjected to specific solvent conditions, leading to the formation of ordered nanostructures with potential applications in materials science.

Beyond its chemical significance, 5-(3,5-Dioxopiperazin-1-yl)thiophene-2-carbaldehyde has also been investigated for its biological activity. Preclinical studies have shown that it exhibits selective cytotoxicity against certain cancer cell lines, suggesting its potential as an antitumor agent. Additionally, its ability to modulate cellular signaling pathways has led researchers to explore its role in inflammatory diseases and immune disorders.

The development of efficient analytical methods for characterizing this compound has been another area of active research. Techniques such as high-resolution mass spectrometry (HRMS), nuclear magnetic resonance (NMR), and X-ray crystallography have been employed to confirm its structure and study its conformational dynamics. These advancements have not only enhanced our understanding of the compound's properties but also facilitated its application in complex chemical systems.

In conclusion, 5-(3,5-Dioxopiperazin-1-yli)thiophene-thiosemicarbazide, or CAS No: 1493573968 (if applicable), represents a versatile molecule with promising prospects across multiple disciplines. Its unique combination of functional groups and favorable chemical properties positions it as a valuable tool in both fundamental research and applied sciences. As ongoing studies continue to uncover new dimensions of its utility, this compound is poised to play an increasingly important role in advancing modern chemistry and medicine.